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Compound of Interest

Compound Name: Isopropoxy(phenyl)silane

Cat. No.: B13348908 Get Quote

Technical Guide: Physical Properties of
Isopropoxy(phenyl)silane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of

isopropoxy(phenyl)silane, with a focus on its density. It also outlines standard experimental

methodologies for the determination of density and viscosity for liquid organosilicon

compounds. Furthermore, this guide illustrates the synthesis of isopropoxy(phenyl)silane and

its functional role in chemical reactions.

Core Physical Properties
Isopropoxy(phenyl)silane is a colorless liquid organosilicon compound.[1] It is recognized for

its utility as a versatile coupling agent, surface modifier, and, notably, as an efficient

stoichiometric reductant in various chemical transformations.[2][3]

Data Presentation
The known quantitative physical property of isopropoxy(phenyl)silane is summarized in the

table below.
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Physical Property Value

Density 0.926 g/mL[4]

Viscosity Data not available

Refractive Index n/D 1.4799

Molecular Weight 166.29 g/mol [1]

Form Liquid

Experimental Protocols: Determination of Physical
Properties
While specific experimental data for the viscosity of isopropoxy(phenyl)silane is not readily

available in the literature, standard methodologies for determining the density and viscosity of

liquid silanes are well-established.

Density Determination (Direct Measurement Method)
The density of a liquid like isopropoxy(phenyl)silane can be determined gravimetrically.

Preparation: Ensure a volumetric flask (e.g., 10 mL or 25 mL) is clean and completely dry.

Mass Measurement (Empty): Accurately measure the mass of the empty volumetric flask

using an analytical balance.

Filling: Carefully fill the volumetric flask with isopropoxy(phenyl)silane up to the calibration

mark. Use a pipette for precise addition to the mark, ensuring the meniscus is read correctly.

Mass Measurement (Filled): Remeasure the mass of the flask now containing the

isopropoxy(phenyl)silane.

Calculation: The density (ρ) is calculated by subtracting the mass of the empty flask from the

mass of the filled flask to find the mass of the liquid, and then dividing by the known volume

of the flask.

ρ = (Massfilled - Massempty) / Volumeflask
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Viscosity Determination (Ostwald Viscometer Method)
The viscosity of isopropoxy(phenyl)silane can be determined using a capillary viscometer,

such as an Ostwald viscometer. This method compares the efflux time of the sample liquid to

that of a reference liquid with a known viscosity (e.g., water).

Apparatus Setup: Clean and dry the Ostwald viscometer thoroughly. Place it in a constant

temperature water bath to ensure thermal equilibrium, as viscosity is highly temperature-

dependent.

Reference Liquid Measurement: Introduce a precise volume of the reference liquid into the

viscometer. Using a pipette bulb, draw the liquid up through the capillary tube to a point

above the upper timing mark.

Time Measurement (Reference): Allow the liquid to flow down the capillary. Start a stopwatch

precisely as the meniscus passes the upper timing mark and stop it as it passes the lower

timing mark. Record this time (t₁).

Sample Liquid Measurement: Clean the viscometer with a suitable solvent and dry it

completely. Introduce the same volume of isopropoxy(phenyl)silane.

Time Measurement (Sample): Repeat the timing measurement process for

isopropoxy(phenyl)silane to get its efflux time (t₂).

Calculation: The viscosity of the sample (η₂) is calculated using the known viscosity (η₁) and

density (ρ₁) of the reference liquid, and the measured density of the sample (ρ₂), according

to the following equation:

η₂ = (ρ₂ * t₂) / (ρ₁ * t₁) * η₁

Synthesis and Chemical Applications
Isopropoxy(phenyl)silane serves as a highly efficient stoichiometric reductant, particularly in

metal-catalyzed radical hydrofunctionalization reactions.[2][3][5] Its synthesis is achieved

through the reaction of phenylsilane with isopropanol.

Synthesis of Isopropoxy(phenyl)silane
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The synthesis of isopropoxy(phenyl)silane can be performed by adapting the procedure

based on the reaction between phenylsilane and isopropanol, catalyzed by copper(II)

hexafluoroacetylacetonate.[5]

Synthesis of Isopropoxy(phenyl)silane

Phenylsilane

Reaction Vessel

Isopropanol Cu(hfac)₂ (catalyst)

Isopropoxy(phenyl)silane Diisopropoxy(phenyl)silane (minor byproduct)

forms

Click to download full resolution via product page

Caption: Synthesis of Isopropoxy(phenyl)silane.

Role in Metal-Catalyzed Hydrogen Atom Transfer (HAT)
Isopropoxy(phenyl)silane is a superior reductant compared to phenylsilane in metal-

catalyzed Hydrogen Atom Transfer (HAT) reactions.[2][5] It allows for lower catalyst loadings,

reduced reaction temperatures, and broader solvent compatibility in processes like alkene

reduction, hydration, and hydroamination.[2][3][5]
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Role of Isopropoxy(phenyl)silane in HAT Reactions
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Caption: Workflow of a HAT reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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